Cas no 62546-51-4 (2-Bromo-1-4-(bromomethyl)phenylethan-1-one)

• Product Name: 2-Bromo-1-4-(bromomethyl)phenylethan-1-one
• CAS No: 62546-51-4
• MF: C₉H₈Br₂O
• MW: 291.967221260071
• CID: 440788
• PubChem ID: 22358108
• Update Time: 2025-04-19

2-Bromo-1-4-(bromomethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-[4-(bromomethyl)phenyl]-
• 2-bromo-1-[4-(bromomethyl)phenyl]Ethanone
• SCHEMBL9237039
• EN300-171602
• 2-bromo-1-[4-(bromomethyl)phenyl]ethan-1-one
• DTXSID00625191
• 62546-51-4
• 2-Bromo-1-(4-(bromomethyl)phenyl)ethanone
• FT-0708736
• 2-Bromo-1-4-(bromomethyl)phenylethan-1-one

• Inchi： 1S/C9H8Br2O/c10-5-7-1-3-8(4-2-7)9(12)6-11/h1-4H,5-6H2
• InChI Key： MMMLMAIKUHFNDM-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(CBr)=O)=CC=1

Computed Properties

• Exact Mass: 289.89414
• Monoisotopic Mass: 289.89419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.784
• Boiling Point: 339 ºC
• Flash Point: 118 ºC
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones